Cas no 1219981-21-1 (3-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride)

• Product Name: 3-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride
• CAS No: 1219981-21-1
• MF: C₁₃H₁₈Cl₃NO
• MW: 310.647120952606
• CID: 4687558
• Update Time: 2025-07-19

3-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2,4-Dichlorophenoxy)ethyl]piperidine hydrochloride
• 3-[2-(2,4-Dichlorophenoxy)ethyl]piperidinehydrochloride
• 3-(2-(2,4-Dichlorophenoxy)ethyl)piperidine hydrochloride
• 3-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride

• Inchi： 1S/C13H17Cl2NO.ClH/c14-11-3-4-13(12(15)8-11)17-7-5-10-2-1-6-16-9-10;/h3-4,8,10,16H,1-2,5-7,9H2;1H
• InChI Key： HHBIIUHGVVSIHB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCC1CNCCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 228
• Topological Polar Surface Area: 21.3

Experimental Properties

• Color/Form: NA
• Flash Point: 235.1±28.7 °C

3-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride

Research Brief on 3-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride (CAS: 1219981-21-1): Recent Advances and Applications

The compound 3-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride (CAS: 1219981-21-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings and provide insights into its current and future applications.

One of the key areas of investigation has been the compound's interaction with biological targets. Preliminary studies suggest that 3-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride exhibits high affinity for specific receptor sites, which may explain its observed biological activity. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map these interactions at the atomic level. These findings are critical for understanding the compound's therapeutic potential and for guiding further structural optimization.

In addition to its mechanistic studies, recent research has also explored the compound's pharmacokinetic profile. Early-stage in vivo studies have demonstrated favorable absorption and distribution characteristics, with notable stability in physiological conditions. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. These aspects are currently under investigation using state-of-the-art in vitro and in vivo models, with the goal of enhancing its drug-like properties.

Another significant development is the exploration of 3-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride in various disease models. Recent preclinical studies have shown efficacy in models of neurological disorders and inflammatory conditions, highlighting its broad therapeutic potential. Researchers are particularly interested in its ability to modulate key signaling pathways involved in disease pathogenesis. These findings have spurred further interest in developing derivatives with improved selectivity and potency.

Looking ahead, the future of 3-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride research appears promising. Ongoing efforts are focused on advancing the compound through the drug development pipeline, with several research groups collaborating to accelerate its translation into clinical applications. The integration of computational chemistry, high-throughput screening, and structural biology approaches is expected to play a pivotal role in these endeavors. As the field progresses, this compound may emerge as a valuable tool for both therapeutic and research purposes.

In conclusion, 3-2-(2,4-Dichlorophenoxy)ethylpiperidinehydrochloride (CAS: 1219981-21-1) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique properties and diverse applications underscore its potential as a lead compound for future drug development. Continued research and collaboration will be essential to fully realize its therapeutic benefits and address existing challenges. This brief highlights the current state of knowledge and points to exciting directions for future exploration.